Cas no 1780291-77-1 (3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one
• CAS No: 1780291-77-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5962664
• PubChem ID: 82605135
• Update Time: 2025-06-09

3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one
• 1780291-77-1
• EN300-1785589

• Inchi： 1S/C11H15NO2/c1-8-4-3-5-9(11(8)14-2)10(13)6-7-12/h3-5H,6-7,12H2,1-2H3
• InChI Key： VWAAXFDBQIHIBD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C(CCN)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one

Research Brief on 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one (CAS: 1780291-77-1): Recent Advances and Applications

The compound 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one (CAS: 1780291-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-amino ketone derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The compound's distinct chemical scaffold, featuring a methoxy-methylphenyl moiety, offers opportunities for targeted modifications to enhance bioavailability and therapeutic efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one as a precursor for synthesizing selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that derivatives of this compound exhibited high affinity for the serotonin transporter (SERT), with improved blood-brain barrier permeability compared to traditional SSRIs. Molecular docking simulations revealed that the methoxy and methyl groups at the phenyl ring contributed to optimal binding interactions with SERT, suggesting potential applications in depression and anxiety disorders. These findings highlight the compound's versatility in CNS drug design.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one was utilized as a key intermediate in the synthesis of novel α2-adrenergic receptor agonists. The research team optimized the synthetic pathway using a Pd-catalyzed coupling reaction, achieving a 78% yield with high purity (>99%). Pharmacological evaluations indicated that the resulting agonists displayed potent vasodilatory effects, positioning them as potential candidates for hypertension treatment. This study underscores the compound's utility in cardiovascular drug development and its compatibility with modern synthetic methodologies.

Recent pharmacokinetic studies have also shed light on the metabolic stability of 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one. A 2024 preclinical investigation published in Xenobiotica employed LC-MS/MS techniques to analyze the compound's metabolic profile in rat liver microsomes. The results showed moderate hepatic clearance (23 mL/min/kg) and favorable plasma protein binding (89%), suggesting acceptable in vivo stability for further development. Notably, the primary metabolite identified was the N-dealkylated product, which retained partial biological activity. These insights are critical for future formulation strategies and dose optimization.

The compound's potential extends beyond therapeutic applications. A recent patent (WO2023/154672) disclosed its use as a fluorescent probe for imaging amyloid-β plaques in Alzheimer's disease models. The electron-donating methoxy group was found to enhance the probe's quantum yield by 40% compared to analogous structures, enabling more sensitive detection of pathological protein aggregates. This innovative application demonstrates the compound's value in diagnostic tool development and its growing importance in neurodegenerative disease research.

In conclusion, 3-amino-1-(2-methoxy-3-methylphenyl)propan-1-one (CAS: 1780291-77-1) represents a multifaceted chemical entity with diverse applications in drug discovery and biomedical research. Recent studies have validated its pharmacological relevance, synthetic accessibility, and diagnostic potential. Future research directions may include exploration of its enantioselective synthesis, further structural optimization for target-specific applications, and comprehensive toxicological profiling to advance promising derivatives into clinical development. The compound's unique chemical features continue to inspire innovative approaches in addressing unmet medical needs across multiple therapeutic areas.